Cas no 2229402-03-1 (4-Cyclopropyl-2,2-dimethylbutan-1-ol)

• Product Name: 4-Cyclopropyl-2,2-dimethylbutan-1-ol
• CAS No: 2229402-03-1
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 5325412
• PubChem ID: 91215183
• Update Time: 2024-03-01

4-Cyclopropyl-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2,2-dimethylbutan-1-ol
• 4-Cyclopropyl-2,2-dimethylbutan-1-ol

• Inchi： 1S/C9H18O/c1-9(2,7-10)6-5-8-3-4-8/h8,10H,3-7H2,1-2H3
• InChI Key： NJTXUBYQJHIYON-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CCC1CC1

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols